Cas no 882303-63-1 (2-THIOPHENECARBOXALDEHYDE, 5,5'-(2,1,3-BENZOTHIADIAZOLE-4,7-DIYL)BIS-)

• Product Name: 2-THIOPHENECARBOXALDEHYDE, 5,5'-(2,1,3-BENZOTHIADIAZOLE-4,7-DIYL)BIS-
• CAS No: 882303-63-1
• MF: C₁₆H₈N₂O₂S₃
• MW: 356.441919326782
• CID: 4457990
• PubChem ID: 86234384
• Update Time: 2025-07-23

2-THIOPHENECARBOXALDEHYDE, 5,5'-(2,1,3-BENZOTHIADIAZOLE-4,7-DIYL)BIS- Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENECARBOXALDEHYDE, 5,5'-(2,1,3-BENZOTHIADIAZOLE-4,7-DIYL)BIS-
• 5,5'-(2,1,3-Benzothiadiazole-4,7-diyl)di(2-thiophenecarbaldehyde)
• 5,5'-(2,1,3-benzothiadiazole-4,7-diyl)bis-(2-thiophenecarboxaldehyde)
• 5,5'-(Benzo[c][1,2,5]thiadiazole-4,7-diyl)bis(thiophene-2-carbaldehyde)
• 5,5′-(2,1,3-Benzothiadiazole-4,7-diyl)bis[2-thiophenecarboxaldehyde] (ACI)
• BS-47700
• 5-[7-(5-formylthiophen-2-yl)-2,1,3-benzothiadiazol-4-yl]thiophene-2-carbaldehyde
• 882303-63-1
• 5-[4-(5-formylthiophen-2-yl)-2,1,3-benzothiadiazol-7-yl]thiophene-2-carbaldehyde
• F72827
• SCHEMBL16532879

• Inchi： 1S/C16H8N2O2S3/c19-7-9-1-5-13(21-9)11-3-4-12(16-15(11)17-23-18-16)14-6-2-10(8-20)22-14/h1-8H
• InChI Key： MYFMYUMBJOVSJX-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C2C3C(=NSN=3)C(C3=CC=C(C=O)S3)=CC=2)S1

Computed Properties

• Exact Mass: 355.97479102g/mol
• Monoisotopic Mass: 355.97479102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 145Ų

Additional information on 2-THIOPHENECARBOXALDEHYDE, 5,5'-(2,1,3-BENZOTHIADIAZOLE-4,7-DIYL)BIS-

Comprehensive Analysis of 2-Thiophenecarboxaldehyde, 5,5'-(2,1,3-Benzothiadiazole-4,7-diyl)bis- (CAS No. 882303-63-1)

2-Thiophenecarboxaldehyde, 5,5'-(2,1,3-benzothiadiazole-4,7-diyl)bis- (CAS No. 882303-63-1) is a high-value organic compound widely used in advanced material science, optoelectronics, and pharmaceutical research. This bifunctional molecule combines the unique electronic properties of thiophene and benzothiadiazole moieties, making it a critical building block for organic semiconductors, OLED materials, and fluorescent probes. Its structural versatility aligns with current trends in sustainable chemistry and green synthesis, addressing growing demand for eco-friendly functional materials.

The compound's extended π-conjugation system enables exceptional light-absorption characteristics, positioning it as a prime candidate for solar cell applications and photovoltaic devices. Researchers increasingly focus on its potential in DSSCs (Dye-Sensitized Solar Cells), where its electron-withdrawing benzothiadiazole unit enhances charge transport efficiency. Recent studies (2023-2024) highlight its role in developing third-generation photovoltaics, a hot topic in renewable energy discussions.

In pharmaceutical contexts, 2-thiophenecarboxaldehyde derivatives demonstrate remarkable bioactivity profiles. The benzothiadiazole-thiophene hybrid structure shows promise in antimicrobial and anticancer drug discovery, particularly through molecular target modulation. This aligns with increasing Google searches for "heterocyclic compounds in medicine" and "small molecule therapeutics," reflecting strong industry interest.

Synthetic methodologies for CAS 882303-63-1 continue evolving, with recent emphasis on catalyst-free reactions and microwave-assisted synthesis – techniques frequently searched in organic chemistry databases. The compound's crystallographic data (reported in CCDC entries) reveals planar molecular geometry, explaining its charge transport properties – a key consideration for flexible electronics developers.

Material scientists value this compound for tunable bandgap engineering, enabling precise control over HOMO-LUMO levels in conjugated polymers. Patent analyses show growing IP activity around benzothiadiazole-thiophene copolymers, particularly for organic field-effect transistors (OFETs) – addressing the global push for wearable technology components.

Environmental considerations drive innovation in 882303-63-1 applications. Its derivatives show potential in heavy metal sensing and pollutant degradation, topics trending in environmental chemistry forums. The compound's thermal stability (confirmed by TGA analysis) makes it suitable for high-performance coatings – another industry growth area.

Analytical characterization of 5,5'-(2,1,3-benzothiadiazole-4,7-diyl)bis-2-thiophenecarboxaldehyde typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy – techniques commonly searched by quality control professionals. Recent advancements in computational chemistry enable accurate prediction of its spectral properties, streamlining R&D processes.

The commercial landscape for CAS 882303-63-1 reflects expanding applications, with specialty chemical suppliers reporting increased demand from OLED manufacturers and academic research institutions. Proper storage conditions (typically under inert atmosphere) and handling protocols ensure optimal stability for this technically demanding compound.

Future research directions likely explore nanostructured formulations of this material, particularly for bioimaging applications – a subject generating substantial PubMed citations. Its structure-activity relationships continue being mapped through QSAR studies, addressing frequent queries about "molecular design principles" in chemical databases.